Cas no 115861-63-7 (2-(Benzylsulfonyl)ethanamine hydrochloride)

• Product Name: 2-(Benzylsulfonyl)ethanamine hydrochloride
• CAS No: 115861-63-7
• MF: C₉H₁₄ClNO₂S
• MW: 235.73096036911
• CID: 5206088
• Update Time: 2025-11-01

2-(Benzylsulfonyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylsulfonyl)ethan-1-amine hydrochloride
• 2-phenylmethanesulfonylethan-1-amine hydrochloride
• 2-benzylsulfonylethanamine;hydrochloride
• 2-(benzylsulfonyl)ethanamine hydrochloride
• Z425449646
• 2-(Benzylsulfonyl)ethanamine hydrochloride

• Inchi： 1S/C9H13NO2S.ClH/c10-6-7-13(11,12)8-9-4-2-1-3-5-9;/h1-5H,6-8,10H2;1H
• InChI Key： AWGRQDRUJTVJLO-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(Benzylsulfonyl)ethanamine hydrochloride

Professional Introduction to 2-(Benzylsulfonyl)ethanamine hydrochloride (CAS No. 115861-63-7)

2-(Benzylsulfonyl)ethanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 115861-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a benzylsulfonyl group attached to an ethanamine backbone with a hydrochloride salt form, exhibits unique chemical and pharmacological properties that make it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-(Benzylsulfonyl)ethanamine hydrochloride consists of a benzylsulfonyl moiety, which is known for its ability to interact with biological targets through sulfonamide-like mechanisms, and an ethanamine chain that provides flexibility and potential for further derivatization. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. The benzylsulfonyl group in 2-(Benzylsulfonyl)ethanamine hydrochloride has been investigated for its potential role in modulating enzyme inhibition and receptor binding. Specifically, studies have suggested that this moiety may interfere with the active sites of enzymes involved in metabolic pathways, leading to therapeutic effects such as anti-inflammatory or anticancer properties.

One of the most compelling aspects of 2-(Benzylsulfonyl)ethanamine hydrochloride is its versatility in drug design. Researchers have explored its utility as a scaffold for generating novel compounds with enhanced pharmacological profiles. For instance, modifications to the benzylsulfonyl group or the ethanamine chain can lead to derivatives with improved selectivity, reduced toxicity, or altered pharmacokinetic properties. Such structural modifications are crucial for optimizing drug candidates for clinical development.

The hydrochloride salt form of this compound also plays a critical role in its formulation and application. The chloride ion enhances stability and bioavailability, making it an attractive candidate for further preclinical and clinical investigations. Several research groups have reported on the synthesis and characterization of 2-(Benzylsulfonyl)ethanamine hydrochloride, highlighting its potential as a building block for more complex pharmaceutical molecules.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(Benzylsulfonyl)ethanamine hydrochloride's pharmacological potential. Molecular docking studies have revealed promising interactions between this compound and various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These computational findings have guided experimental efforts to validate the biological activity of derivatives of this compound.

The synthesis of 2-(Benzylsulfonyl)ethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is essential for scaling up production and making this compound more accessible for broader research applications.

From a medicinal chemistry perspective, 2-(Benzylsulfonyl)ethanamine hydrochloride represents an important example of how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of functional groups provides multiple opportunities for interaction with biological systems, making it a valuable tool in the development of small-molecule drugs. As research continues to uncover new applications for this compound, its significance in pharmaceutical innovation is likely to grow.

The future prospects for 2-(Benzylsulfonyl)ethanamine hydrochloride are promising, with ongoing studies exploring its role in drug discovery programs across academia and industry. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate laboratory findings into tangible therapeutic benefits. By leveraging the inherent properties of this compound, researchers aim to develop novel treatments that address unmet medical needs.

In conclusion, 2-(Benzylsulfonyl)ethanamine hydrochloride (CAS No. 115861-63-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with its favorable physicochemical properties, makes it an attractive candidate for further exploration as a drug scaffold or intermediate. As scientific understanding advances, the applications of this compound are expected to expand, contributing to the development of innovative medicines.